Cas no 1007112-64-2 ((S)-3-(tert-Butyl)morpholine)

(S)-3-(tert-Butyl)morpholine Properties

Names and Identifiers

• (S)-3-(tert-Butyl)morpholine
• (3S)-3-tert-butylmorpholine
• (S)-3-tert-butylmorpholine
• BH2030
• FC0134
• (3S)-3-(1,1-Dimethylethyl)morpholine
• (3S)-3-(1,1-Dimethylethyl)-morpholine HCl
• 1007112-64-2
• (S)-3-(tert-butyl)morpholine
• EN300-6935593
• (3S)-3-tert-Butylmorpholine
• AKOS006379689
• Morpholine, 3-(1,1-dimethylethyl)-, (3S)-
• DTXSID40693470
• SCHEMBL1005327
• YGBCOMFKPPSDAN-SSDOTTSWSA-N
• DB-023252
• CS-0440234
• +Expand

• MDL： MFCD12406986
• InChIKey： YGBCOMFKPPSDAN-SSDOTTSWSA-N
• Inchi： InChI=1S/C8H17NO/c1-8(2,3)7-6-10-5-4-9-7/h7,9H,4-6H2,1-3H3/t7-/m1/s1
• SMILES： CC(C)(C)[C@H]1COCCN1

Computed Properties

• Exact Mass: 143.13100
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 1
• Monoisotopic Mass: 143.131014166g/mol
• Heavy Atom Count: 10
• Complexity: 106
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.2
• Topological Polar Surface Area: 21.3Ų

Experimental Properties

• LogP: 1.34970
• PSA: 21.26000
• Boiling Point: 189.0±15.0 ºC (760 Torr),
• Flash Point: 71.7±9.8 ºC,
• Solubility: Dissolution (40 g/l) (25 º C),
• Density: 0.896±0.06 g/cm3 (20 ºC 760 Torr),